Cas no 58879-27-9 (Phosphonic acid, (3-chlorobenzoyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (3-chlorobenzoyl)-, dimethyl ester
• CAS No: 58879-27-9
• MF: C₉H₁₀ClO₄P
• MW: 248.600062847137
• CID: 340544
• PubChem ID: 12640956
• Update Time: 2025-04-19

Phosphonic acid, (3-chlorobenzoyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-chlorobenzoyl)-, dimethyl ester
• (3-chlorophenyl)-dimethoxyphosphorylmethanone
• 58879-27-9
• DTXSID10505354
• Dimethyl (3-chlorobenzoyl)phosphonate

• Inchi： 1S/C9H10ClO4P/c1-13-15(12,14-2)9(11)7-4-3-5-8(10)6-7/h3-6H,1-2H3
• InChI Key： MSJJVVOMPBVGAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=O)P(=O)(OC)OC

Computed Properties

• Exact Mass: 248.0006
• Monoisotopic Mass: 248.0005235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 2.96610